Cas no 1031793-88-0 (3-(4-Butylphenyl)-1H-pyrazol-5-amine Hydrochloride)

• Product Name: 3-(4-Butylphenyl)-1H-pyrazol-5-amine Hydrochloride
• CAS No: 1031793-88-0
• MF: C₁₃H₁₈ClN₃
• MW: 251.755121707916
• CID: 3056085
• PubChem ID: 16495468
• Update Time: 2025-05-22

3-(4-Butylphenyl)-1H-pyrazol-5-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Butylphenyl)-1h-pyrazol-5-amine, HCl
• AKOS001476431
• 1031793-88-0
• 5-(4-butylphenyl)-1H-pyrazol-3-amine;hydrochloride
• 3-(4-BUTYLPHENYL)-1H-PYRAZOL-5-AMINE HYDROCHLORIDE
• 3-(4-Butylphenyl)-1H-pyrazol-5-amine Hydrochloride

• Inchi： 1S/C13H17N3.ClH/c1-2-3-4-10-5-7-11(8-6-10)12-9-13(14)16-15-12;/h5-9H,2-4H2,1H3,(H3,14,15,16);1H
• InChI Key： ZFLFYOLXOBQHOQ-UHFFFAOYSA-N
• SMILES： Cl.N1C(=CC(N)=N1)C1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 251.118925g/mol
• Monoisotopic Mass: 251.118925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 251.75g/mol
• Topological Polar Surface Area: 54.7Ų

3-(4-Butylphenyl)-1H-pyrazol-5-amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(4-Butylphenyl)-1H-pyrazol-5-amine Hydrochloride

Introduction to 3-(4-Butylphenyl)-1H-pyrazol-5-amine Hydrochloride (CAS No. 1031793-88-0)

The compound 3-(4-butylphenyl)-1H-pyrazol-5-amine hydrochloride, identified by the CAS number CAS No. 1031793-88-0, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

Recent studies have highlighted the importance of pyrazole derivatives, such as 3-(4-butylphenyl)-1H-pyrazol-5-amine hydrochloride, in various therapeutic areas. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its versatility in chemical reactivity and biological activity. The substitution pattern of this compound, particularly the presence of a butyl group on the phenyl ring, influences its physicochemical properties and bioavailability.

The synthesis of 3-(4-butylphenyl)-1H-pyrazol-5-amine hydrochloride involves a multi-step process that includes nucleophilic aromatic substitution and acid-base neutralization. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for advanced applications.

In terms of chemical properties, this compound exhibits a melting point of approximately 220°C and a solubility profile that makes it suitable for various solvents commonly used in pharmaceutical formulations. Its hydrochloride salt form enhances its stability and solubility, making it ideal for use in drug delivery systems.

Recent advancements in computational chemistry have allowed for detailed molecular modeling of 3-(4-butylphenyl)-1H-pyrazol-5-amine hydrochloride. These studies have revealed potential interactions with key biological targets, such as G-protein coupled receptors (GPCRs) and kinase enzymes, which are critical in disease pathways like cancer and inflammation.

The application of this compound extends beyond pharmacology into materials science, where its electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are exploring its potential as a component in light-emitting diodes (LEDs) and photovoltaic cells.

In conclusion, 3-(4-butylphenyl)-1H-pyrazol-5-amine hydrochloride, with its unique structure and promising properties, continues to be a focal point in both academic research and industrial development.